1-Deoxysphingosine

• Molecular Formula: C18H37NO
• Molecular Weight: 283.5 g/mol
• InChI: InChI=1S/C18H37NO/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-18(20)17(2)19/h15-18,20H,3-14,19H2,1-2H3/b16-15+/t17-,18+/m0/s1
• InChIKey: ZREXGWPJFRJAJU-SWESGNQDSA-N

1-Deoxysphingosine Procurement Overview

1-Deoxysphingosine (1-deoxySO) is an atypical sphingolipid that lacks the C1-hydroxyl group present in canonical sphingosine, resulting from the alternate substrate usage of serine palmitoyltransferase (SPT) with alanine instead of serine [1]. This structural modification fundamentally alters its metabolic fate: it cannot be phosphorylated by sphingosine kinases, rendering it resistant to canonical degradation and leading to its accumulation in disease states [2]. Native 1-deoxysphingosine bears a (14Z) double bond at the n-4 position, distinguishing it from the (4E) double bond of canonical sphingosine and marking it as a distinct chemical entity [3].

1 Native Δ14Z isomer for authentic biomarker & neurotoxicity research

2 S1P-reversible neurite swelling phenotype in DRG neuropathy models

3 CYP4A/F-mediated metabolic routing distinct from canonical sphingosine

• [1] Steiner R, Saied EM, Othman A, Arenz C, Maccarone AT, Poad BLJ, et al. Elucidating the chemical structure of native 1-deoxysphingosine. J Lipid Res. 2016;57(7):1194-1203. View Source
• [2] Proia RL. Genetic Screens to Trace Lysosphingolipid Metabolism and Toxicity. FASEB Conferences On-Demand. 2023. View Source
• [3] Steiner R, et al. Elucidating the chemical structure of native 1-deoxysphingosine. J Lipid Res. 2016;57(7):1194-1203. View Source

Why 1-Deoxysphingosine Cannot Be Substituted

Substituting 1-deoxysphingosine with canonical sphingosine or other sphingoid bases is scientifically invalid due to fundamentally divergent metabolic and signaling behaviors. The absence of the C1-hydroxyl group in 1-deoxysphingosine prevents its phosphorylation by sphingosine kinases, a key step in canonical sphingolipid signaling, and blocks its degradation by S1P lyase [1]. Consequently, 1-deoxysphingosine accumulates in disease states, whereas sphingosine does not, making 1-deoxysphingosine a unique biomarker for conditions like type 2 diabetes and drug-induced liver injury [2]. Furthermore, the native double bond geometry of 1-deoxysphingosine (14Z) differs from that of sphingosine (4E), leading to distinct chromatographic and mass spectrometric properties that must be accounted for in analytical workflows [3].

Isomer mismatch

Commercial (4E) standards show different LC retention and fragmentation; may compromise quantification accuracy.

Metabolic routing divergence

Canonical sphingosine follows phosphorylation/lyase pathway; 1-deoxysphingosine shifts to CYP4A/F, altering intracellular persistence.

Neurotoxicity phenotype

S1P-reversible neurite swelling is unique to 1-deoxysphingosine; canonical sphingosine does not replicate this endpoint context.

• [1] Proia RL. Genetic Screens to Trace Lysosphingolipid Metabolism and Toxicity. FASEB Conferences On-Demand. 2023. View Source
• [2] Othman A, Saely CH, Muendlein A, Vonbank A, Drexel H, von Eckardstein A, et al. Plasma 1-deoxysphingolipids are predictive biomarkers for type 2 diabetes mellitus. BMJ Open Diabetes Res Care. 2015;3(1):e000073. View Source
• [3] Steiner R, Saied EM, Othman A, Arenz C, Maccarone AT, Poad BLJ, et al. Elucidating the chemical structure of native 1-deoxysphingosine. J Lipid Res. 2016;57(7):1194-1203. View Source

1-Deoxysphingosine Differentiation Evidence

Δ14Z Isomer vs. Commercial (4E) Standards

Native 1-deoxysphingosine exhibits a distinct double bond position and geometry compared to canonical sphingosine. When HEK293 cells were supplemented with isotope-labeled D3-1-deoxysphinganine, the resulting D3-1-deoxysphingosine displayed the same m/z as a synthetic sphingosine (SPH) m18:1(4E)(3OH) standard but differed in RPLC retention time and APCI in-source fragmentation, confirming they are structural isomers [1]. Further analysis using dimethyl disulfide derivatization and ozone-induced dissociation MS identified the double bond in native 1-deoxySO at the (Δ14) position. Chromatographic comparison with synthesized SPH m18:1(14Z) and (14E) stereoisomers assigned the native compound as SPH m18:1(14Z) [1]. This structural distinction is critical for accurate identification and quantification in sphingolipidomics studies.

Δ14Z vs (4E) isomer

Head-to-head

Native Δ14Z (SPH m18:1(14Z)) Commercial (4E) standard Identical m/z, distinct RPLC retention & APCI fragmentation

Isomer identity critical for native-like biomarker and metabolism studies.

DMDS and OzID-MS confirmed double bond position.

Evidence Dimension	Double bond position and geometry
Target Compound Data	Native 1-deoxysphingosine: (14Z) double bond at n-4 position
Comparator Or Baseline	Canonical sphingosine: (4E) double bond at native position
Quantified Difference	Distinct double bond position (Δ14 vs Δ4) and stereochemistry (Z vs E) resulting in different chromatographic retention times and APCI fragmentation patterns
Conditions	HEK293 cells supplemented with D3-1-deoxysphinganine; RPLC-MS analysis with APCI; DMDS derivatization and OzID-MS

Why This Matters

Accurate identification and quantification of 1-deoxysphingosine in biological samples requires a standard with the correct (14Z) double bond geometry to avoid misidentification and ensure reliable analytical results.

• [1] Steiner R, Saied EM, Othman A, Arenz C, Maccarone AT, Poad BLJ, et al. Elucidating the chemical structure of native 1-deoxysphingosine. J Lipid Res. 2016;57(7):1194-1203. View Source

S1P-Reversible Neurite Swelling

In a prospective cohort study of 339 individuals followed for 8 years, baseline 1-deoxysphingosine levels were independent predictors for the development of type 2 diabetes mellitus (T2DM) [1]. After adjusting for glycated hemoglobin, metabolic syndrome status, age, sex, BMI, and lipid-lowering drugs, 1-deoxysphingosine demonstrated a standardized adjusted odds ratio (OR) of 2.1 (95% CI: 1.19–3.71; p=0.010) [1]. In contrast, canonical sphingolipids such as sphingosine and sphinganine did not exhibit comparable predictive power in this context. Patients who developed T2DM during follow-up (n=32) showed significantly higher baseline 1-deoxySL levels compared to those who did not (n=70) [1].

S1P-reversible neurite swelling

Head-to-head

1-Deoxysphingosine: neurite swellings reversed by S1P Canonical sphingosine: toxicity not mitigated by S1P Docetaxel elevated 1-deoxySLs, S1P unchanged in DRG

Supports neurotoxicity model endpoint specific to 1-deoxysphingosine.

Primary DRG cultures, docetaxel-treated mice.

Evidence Dimension	Predictive value for type 2 diabetes mellitus (odds ratio)
Target Compound Data	1-Deoxysphingosine: standardized adjusted OR = 2.1 (95% CI: 1.19–3.71), p=0.010
Comparator Or Baseline	Canonical sphingoid bases (sphingosine, sphinganine): no significant independent predictive association reported
Quantified Difference	1-deoxysphingosine shows a >2-fold increased risk of T2DM development per standard deviation increase, independent of traditional risk factors
Conditions	Prospective cohort of 339 individuals followed for 8 years; LC-MS analysis of plasma sphingoid base profiles

Why This Matters

1-Deoxysphingosine provides unique biomarker utility in diabetes research that cannot be substituted by canonical sphingoid bases, supporting its selection for studies focused on metabolic disease prediction and monitoring.

• [1] Othman A, Saely CH, Muendlein A, Vonbank A, Drexel H, von Eckardstein A, et al. Plasma 1-deoxysphingolipids are predictive biomarkers for type 2 diabetes mellitus. BMJ Open Diabetes Res Care. 2015;3(1):e000073. View Source

Type 2 Diabetes Predictive Biomarker

In a study comparing six structurally modified sphingosine analogues, 1-deoxysphingosine was the only compound not phosphorylated by sphingosine kinase in vitro [1]. Specifically, while cis-4-methylsphingosine, trans-4-methylsphingosine, cis-5-methylsphingosine, trans-5-methylsphingosine, and cis-sphingosine all served as substrates for sphingosine kinase, 1-deoxysphingosine did not [1]. This lack of phosphorylation is due to the absence of the C1-hydroxyl group, which is required for sphingosine kinase activity [2]. Consequently, 1-deoxysphingosine cannot be converted to its 1-phosphate derivative, a key signaling molecule in sphingolipid biology, distinguishing it from nearly all other sphingoid base analogues.

T2DM predictive biomarker

Head-to-head

Adjusted OR 2.1 (95% CI 1.19–3.71), p=0.010 Independent of HbA1c and metabolic syndrome

Reported predictive biomarker context for diabetes risk stratification research.

Prospective cohort n=339, 8-year follow-up.

Evidence Dimension	Substrate specificity for sphingosine kinase (in vitro phosphorylation)
Target Compound Data	1-Deoxysphingosine: not a substrate for sphingosine kinase
Comparator Or Baseline	Five other sphingosine analogues (cis-4-methylsphingosine, trans-4-methylsphingosine, cis-5-methylsphingosine, trans-5-methylsphingosine, cis-sphingosine): all substrates for sphingosine kinase
Quantified Difference	1-Deoxysphingosine shows 0% phosphorylation activity compared to detectable phosphorylation for all other analogues tested
Conditions	In vitro sphingosine kinase assay

Why This Matters

The inability of 1-deoxysphingosine to serve as a sphingosine kinase substrate makes it a critical tool for dissecting sphingosine-1-phosphate-independent pathways and understanding the unique toxicity mechanisms of atypical sphingolipids.

• [1] van Echten-Deckert G, Zschoche A, et al. cis-4-Methylsphingosine Decreases Sphingolipid Biosynthesis by Specifically Interfering with Serine Palmitoyltransferase Activity in Primary Cultured Neurons. J Biol Chem. 1997;272(25):15825-15833. View Source
• [2] Proia RL. Genetic Screens to Trace Lysosphingolipid Metabolism and Toxicity. FASEB Conferences On-Demand. 2023. View Source

C1-Hydroxyl Absence and CYP4A/F Catabolism

In primary cultured murine cerebellar neurons, 1-deoxysphingosine inhibited sphingolipid biosynthesis less efficiently than cis-4-methylsphingosine [1]. While cis-4-methylsphingosine at micromolar levels markedly decreased sphingolipid biosynthesis, 1-deoxysphingosine and other analogues (trans-4-methylsphingosine, cis-5-methylsphingosine, trans-5-methylsphingosine, cis-sphingosine) showed reduced inhibitory effects [1]. For cis-4-methylsphingosine, half-maximal reduction of serine palmitoyltransferase activity occurred after 24 h of treatment with 10 µM of the compound, whereas 1-deoxysphingosine did not achieve comparable inhibition under these conditions [1].

C1-hydroxyl absence & CYP routing

Class-level

No sphingosine kinase substrate activity Exclusive CYP4A/F catabolism in MEF cells

Metabolic routing diverges completely from canonical sphingolipids.

Data to verify from supplier technical datasheet.

Evidence Dimension	Inhibition of sphingolipid biosynthesis (via SPT activity)
Target Compound Data	1-Deoxysphingosine: inhibited sphingolipid biosynthesis 'less efficiently' than cis-4-methylsphingosine
Comparator Or Baseline	cis-4-Methylsphingosine: half-maximal SPT inhibition at 10 µM after 24 h
Quantified Difference	cis-4-Methylsphingosine shows significantly greater inhibitory potency; 1-deoxysphingosine is among the least potent inhibitors in the panel
Conditions	Primary cultured murine cerebellar neurons; sphingolipid biosynthesis measured via [14C]serine incorporation

Why This Matters

This differential inhibitory profile allows researchers to distinguish between SPT-dependent and SPT-independent effects of sphingoid bases, making 1-deoxysphingosine a valuable control compound for studies of sphingolipid biosynthesis inhibition.

• [1] van Echten-Deckert G, Zschoche A, et al. cis-4-Methylsphingosine Decreases Sphingolipid Biosynthesis by Specifically Interfering with Serine Palmitoyltransferase Activity in Primary Cultured Neurons. J Biol Chem. 1997;272(25):15825-15833. View Source

Weaker SPT Inhibition vs. cis-4-Methylsphingosine

In a clinical study of patients with suspected drug-induced liver injury (DILI), plasma 1-deoxysphingosine levels were elevated in all DILI cases compared to controls, but notably, these elevations did not correlate with alanine aminotransferase (ALT) levels [1]. This suggests that 1-deoxysphingosine may serve as a mechanistic marker of DILI pathophysiology independent of hepatocellular injury markers. In contrast, canonical sphingoid bases such as sphingosine and sphinganine did not show similar DILI-associated elevations. Furthermore, only intrinsic DILI cases (e.g., acetaminophen-related) concomitantly displayed reduction of select shorter chain sphingoid bases, highlighting disease-subtype specificity [1].

SPT inhibition vs cis-4-methylsphingosine

Head-to-head

1-Deoxysphingosine: less efficient SPT inhibition, not kinase substrate cis-4-Methylsphingosine: marked inhibition at 10 µM

Clarifies role as pathogenic metabolite, not potent SPT inhibitor tool.

Primary murine cerebellar neurons; in vitro kinase assays.

Evidence Dimension	Plasma elevation in DILI vs. ALT correlation
Target Compound Data	1-Deoxysphingosine: significantly elevated in all DILI cases; no correlation with ALT values
Comparator Or Baseline	ALT (standard liver injury marker): elevated in DILI but does not correlate with 1-deoxysphingosine levels
Quantified Difference	1-Deoxysphingosine provides orthogonal information to ALT, potentially capturing distinct pathophysiological processes
Conditions	Human plasma from patients with intrinsic and idiosyncratic DILI; LC-MS/MS sphingoid base profiling

Why This Matters

The ALT-independent elevation of 1-deoxysphingosine in DILI makes it a unique biomarker for mechanistic studies of drug-induced hepatotoxicity, complementing traditional liver function tests and offering potential for early detection or mechanistic stratification.

• [1] Lopez-Vicario C, et al. Plasma Sphingoid Base Profiles of Patients Diagnosed with Intrinsic or Idiosyncratic Drug-induced Liver Injury. Int J Mol Sci. 2023;24(3):3013. View Source

1-Deoxysphingosine Application Scenarios

Biomarker Quantification in Clinical Cohorts

1-Deoxysphingosine is uniquely suited for prospective cohort studies aimed at identifying novel biomarkers for type 2 diabetes mellitus (T2DM) risk prediction. With a standardized adjusted odds ratio of 2.1 (95% CI: 1.19–3.71, p=0.010) for T2DM development independent of traditional risk factors, it outperforms canonical sphingoid bases in predictive value [1]. Researchers should prioritize 1-deoxysphingosine over sphingosine or sphinganine for studies requiring a lipid biomarker with demonstrated prospective predictive power. Quantification should employ LC-MS/MS methods using a (14Z)-1-deoxysphingosine standard to ensure accurate measurement .

DRG Culture-Based Neurotoxicity Models

For toxicology studies investigating drug-induced liver injury (DILI) mechanisms, 1-deoxysphingosine provides ALT-independent information about sphingolipid metabolism perturbation [1]. Its elevation in both intrinsic and idiosyncratic DILI cases, without correlation to ALT, makes it a valuable orthogonal biomarker for safety assessment panels. This application is particularly relevant for pharmaceutical companies developing hepatotoxicity screening assays or academic researchers studying DILI pathophysiology. Unlike canonical sphingolipids, 1-deoxysphingosine accumulation reflects alternative SPT substrate usage, potentially linking metabolic stress to liver injury [1].

CYP4A/F-Dependent Metabolic Stability

1-Deoxysphingosine is an essential tool for researchers studying sphingosine-1-phosphate (S1P)-independent signaling pathways. Its complete lack of substrate activity for sphingosine kinase, in contrast to five other sphingosine analogues that are phosphorylated, allows for clean experimental dissection of S1P-dependent versus S1P-independent effects [1]. This application is critical for studies investigating the unique toxicity mechanisms of atypical sphingolipids in neurological disorders such as hereditary sensory and autonomic neuropathy type 1 (HSAN1) and diabetic neuropathy . Researchers should select 1-deoxysphingosine over sphingosine or other phosphorylatable analogues when studying pathways that are independent of S1P signaling.

HSAN1 and ALS Sphingolipid Profiling

Due to its distinct chromatographic retention time and APCI fragmentation pattern compared to the (4E) isomer, 1-deoxysphingosine (m18:1(14Z)) serves as a critical standard for developing and validating LC-MS/MS methods for sphingolipidomics [1]. Its unique double bond geometry (14Z vs. 4E) and resistance to canonical degradation make it an ideal internal standard or quality control material for ensuring accurate identification and quantification of atypical sphingolipids in complex biological matrices. Laboratories developing sphingolipid profiling assays should procure the correct (14Z) isomer standard, as substitution with the (4E) isomer or canonical sphingosine will lead to misidentification and inaccurate quantification [1].

Application

Selection Property

Validation Focus

Metabolic disease cohort biomarker research

Native Δ14Z isomer identity (SPH m18:1(14Z))

LC-MS/MS retention-time profiling against (4E) standards

Chemotherapy-induced neuropathy model research

S1P-reversible neurite swelling phenotype

S1P-dependent neuroprotection endpoint context

Accumulation-dependent toxicity assays

C1-hydroxyl absence → CYP4A/F metabolic routing

Intracellular persistence without canonical degradation

HSAN1 vs ALS differential sphingolipid profiling

Deoxysphingolipid elevation specificity

Plasma 1-deoxySL quantification for variant stratification

• [1] Steiner R, Saied EM, Othman A, Arenz C, Maccarone AT, Poad BLJ, et al. Elucidating the chemical structure of native 1-deoxysphingosine. J Lipid Res. 2016;57(7):1194-1203. View Source